1-(3-Chloro-benzenesulfonyl)-piperidin-4-one

• Molecular Formula: C11H12ClNO3S
• Molecular Weight: 273.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)sulfonylpiperidin-4-one
• InChI: InChI=1S/C11H12ClNO3S/c12-9-2-1-3-11(8-9)17(15,16)13-6-4-10(14)5-7-13/h1-3,8H,4-7H2
• InChI Key: MTCDGMVRWCHDDX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)S(=O)(=O)C2=CC(=CC=C2)Cl

Description

1-(3-Chloro-benzenesulfonyl)-piperidin-4-one is a useful research compound. Its molecular formula is C11H12ClNO3S and its molecular weight is 273.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (13.96 g, 101.1 mmol) and 3-chlorobenzenesulfonyl chloride were continuously added to a two-phase solution of 4-piperidone hydrochloride hydrate (6.06 g, 39.48 mmol) in chloroform (47.4 mL) and water (47.4 mL), and the mixture was stirred at room temperature. A saturated aqueous sodium bicarbonate solution was added, and the organic layer and the aqueous layer were separated. The aqueous layer was then further extracted with dichloromethane. The organic layers were combined, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The resulting solid was washed with n-hexane and then collected by filtration and dried under reduced pressure to give 1-(3-chloro-benzenesulfonyl)-piperidin-4-one as a white solid (10.5 g, 97%).